Cas no 851901-18-3 (2-Naphthalenepropanoicacid, a-amino-, ethyl ester, (aS)-)

• Product name: 2-Naphthalenepropanoicacid, a-amino-, ethyl ester, (aS)-
• CAS No: 851901-18-3
• MF: C₁₅H₁₇NO₂
• Molecular Weight: 243.300984144211
• CID: 717088
• PubChem ID: 57354533

2-Naphthalenepropanoicacid, a-amino-, ethyl ester, (aS)- Properties

Names and Identifiers

• 2-Naphthalenepropanoicacid, a-amino-, ethyl ester, (aS)-
• (S)-2-Amino-3-(2-naphthyl)propionicacidethylester
• DTXSID20722691
• ETHYL (2S)-2-AMINO-3-(NAPHTHALEN-2-YL)PROPANOATE
• 851901-18-3
• Ethyl 3-naphthalen-2-yl-L-alaninate
• EN300-6507973

• Inchi： 1S/C15H17NO2/c1-2-18-15(17)14(16)10-11-7-8-12-5-3-4-6-13(12)9-11/h3-9,14H,2,10,16H2,1H3/t14-/m0/s1
• InChIKey： WMWUVPBDJARXRB-AWEZNQCLSA-N
• SMILES： O(CC)C([C@H](CC1C=CC2C=CC=CC=2C=1)N)=O

Computed Properties

• 精确分子量: 243.125928785g/mol
• 同位素质量: 243.125928785g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 18
• 可旋转化学键数量: 5
• 复杂度: 280
• 共价键单元数量: 1
• 确定原子立构中心数量: 1
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 52.3Ų
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives